Cas no 57757-38-7 (2-Propenal, 3-(butylthio)-)

• Product Name: 2-Propenal, 3-(butylthio)-
• CAS No: 57757-38-7
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 344286
• PubChem ID: 71443983
• Update Time: 2025-04-19

2-Propenal, 3-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(butylthio)-
• 3-butylsulfanylprop-2-enal
• DTXSID60852784
• 57757-38-7
• 3-(BUTYLSULFANYL)PROP-2-ENAL

• Inchi： 1S/C7H12OS/c1-2-3-6-9-7-4-5-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： XHUMYBBUOCMRMO-UHFFFAOYSA-N
• SMILES： S(C=CC=O)CCCC

Computed Properties

• Exact Mass: 144.06096
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07